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Compound of Interest

Compound Name: Benzotrichloride

Cat. No.: B165768

Essential Safety and Handling Guide for
Benzotrichloride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Benzotrichloride (BTC).
Adherence to these protocols is vital due to the substance's high toxicity and corrosive nature.

Understanding the Hazard

Benzotrichloride (CAS No. 98-07-7) is a colorless to yellowish, fuming oily liquid with a
pungent odor.[1][2] It is classified as a toxic, corrosive, and potential human carcinogen (IARC
Group 2A).[3] Exposure can cause severe irritation and burns to the skin, eyes, and respiratory
tract.[3][4][5] It is harmful if swallowed and toxic if inhaled.[6][7][8] The substance is also
moisture-sensitive and can release toxic fumes, such as hydrogen chloride, upon contact with
water or moist air.[1][9]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent any direct contact with
Benzotrichloride.[10] A regulated, marked area should be established where
Benzotrichloride is handled, used, or stored.[9][11]
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PPE Category

Specifications

Rationale

Eye Protection

Tightly fitting safety goggles
AND a face shield (8-inch

minimum).[6][7]

Protects against splashes and
fumes that can cause severe
eye damage.[1][6][7]

Skin Protection

Chemical-resistant gloves
(inspect before use) and full
protective clothing (suits,
footwear, headgear).[6][7][9]
[10]

Prevents skin contact, which
can cause severe burns and
absorption of the chemical.[5]
Contaminated clothing must be
removed immediately and
laundered by informed

personnel.[9]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[12] If exposure over 0.1 ppm
is possible, a NIOSH-approved
supplied-air respirator with a
full facepiece in positive-
pressure mode is required.[9]
For firefighting or major spills,
a self-contained breathing
apparatus (SCBA) is
necessary.[4][5][6]

Protects against inhalation of
toxic vapors, which can cause
severe respiratory irritation and
potential long-term health

effects, including cancer.[3][6]

Operational Plan: Step-by-Step Handling Procedure

A. Preparation and Pre-Handling

e Training: Ensure all personnel are trained on the hazards, handling, and emergency

procedures for Benzotrichloride before use.[9][11]

o Area Designation: Establish a regulated and clearly marked area for handling and storage.[9]

[11]
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o Safety Equipment Check: Verify that safety showers and eyewash fountains are present,
unobstructed, and functional in the immediate work area.[9][11]

e PPE Inspection: Inspect all PPE for damage or contamination before each use.[6]
» Ventilation: Ensure the chemical fume hood or local exhaust ventilation is operational.[11]
B. Handling

e Grounding: All equipment used when handling Benzotrichloride must be grounded to
prevent static discharge.[4]

o Containment: Handle the product only within a closed system or under appropriate exhaust
ventilation like a fume hood.[12][13] Avoid generating vapors or mists.[6][12]

» Prohibitions: Do not eat, drink, or smoke in the designated handling area.[9][10][11]

» Hygiene: Wash hands thoroughly after handling and before breaks.[6] At the end of a shift,
wash any body area that may have contacted the chemical.[9][11]

C. Storage

» Container: Store in tightly closed, properly labeled containers.[6][9] Containers that have
been opened must be carefully resealed and kept upright.[6]

o Location: Keep in a cool, dry, well-ventilated, and locked area accessible only to authorized
personnel.[6][12][14]

e Incompatibilities: Store separately from incompatible materials such as strong oxidizing
agents, strong acids, and water/moist air.[9] Keep away from heat, sparks, and open flames.
[O1[11][13]

Disposal Plan
Benzotrichloride and any contaminated materials must be treated as hazardous waste.[11]

o Waste Collection: Collect waste Benzotrichloride and contaminated absorbent materials in
suitable, sealed containers for disposal.[6][11] Do not mix with other waste.[12]
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o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
company.[6] Adhere to all local, regional, and national hazardous waste regulations.[12][13]

e Environmental Protection: Do not let the product enter drains or the environment.[3][6][12]

Emergency Response Plan

Immediate action is critical in any emergency involving Benzotrichloride.
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Emergency Type

Action Steps

Spill or Leak

1. Evacuate: Immediately evacuate personnel
from the spill area.[6] 2. Isolate: Isolate the spill
area for at least 50 meters (150 feet) in all
directions.[4] 3. Ventilate: Ensure the area is
well-ventilated.[11] 4. Protect: Responders must
wear full PPE, including an SCBA.[4] 5. Contain:
Absorb the spill with an inert, dry material like
vermiculite, dry sand, or earth.[1][9][11] Do NOT
use water.[4] 6. Collect: Place the absorbed
material into sealed containers for hazardous
waste disposal.[6][11]

Fire

1. Extinguishing Media: Use dry chemical, CO2,
or alcohol-resistant foam extinguishers.[6][9]
Water spray can be used to cool fire-exposed
containers but avoid direct contact with the
substance.[9] 2. Protective Gear: Firefighters
must wear full protective clothing and a self-
contained breathing apparatus (SCBA).[5][6] 3.
Hazardous Fumes: Be aware that poisonous
gases, including Hydrogen Chloride and

Phosgene, are produced in a fire.[9]

Personal Exposure

In all cases, seek immediate medical attention
and show the Safety Data Sheet to the doctor.
[6][7][10] Inhalation: Move the victim to fresh air
and keep them at rest.[4][7] If not breathing,
provide artificial respiration.[4] Skin Contact:
Immediately remove contaminated clothing.[9]
Wash the affected skin area thoroughly with
soap and plenty of water.[4][5] Eye Contact:
Immediately flush eyes with lukewarm water for
at least 15 minutes, also under the eyelids.[4][6]
[13] Remove contact lenses if possible.[6][13]
Ingestion: Rinse the mouth with water.[1][7] Do
NOT induce vomiting.[1][4][5]
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Quantitative Data Summary

Property Value Source
CAS Number 98-07-7 [6][13]
Molecular Formula C7H5CI3 [6][8]
Boiling Point 219 -223°C (426.2-433.4°F) [13]
Flash Point 97 °C (206.6 °F) [13]
Vapor Density 6.77 (Air=1) [1112]
Specific Gravity 1.3756 (Water = 1) [2]
Explosive Limits LEL: 2.1%, UEL: 6.5% [13]
NIOSH REL (Ceiling) 0.1 ppm [1]
LD50 Oral (Rat) 702 mg/kg [8]

LC50 Inhalation (Rat)

0.53 mg/L (4 h)

[8]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for handling Benzotrichloride and the

appropriate emergency responses.
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Preparation Phase

Start: Handling Benzotrichloride

1. Verify Training

2. Prepare Designated Area

3. Inspect PPE

4. Check Safety Equipment
(Shower, Eyewash)

Emergency Protocols

Handling‘t'& Storage

5. Safe Handling in Ventilated Area gl ——— I e Emergency Event

6. Secure Storage Spill / Leak Personal Exposure

7. Proper Waste Disposal [ Seek Immediate Medical Attention j

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Benzotrichloride handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b165768?utm_src=pdf-custom-synthesis
https://www.inchem.org/documents/icsc/icsc/eics0105.htm
https://www.osha.gov/chemicaldata/773
https://pharm.sinocurechem.com/benzotrichloride-synthesis-reactivity-and-industrial-applications-with-safety-considerations/
https://cameochemicals.noaa.gov/chemical/2592
https://pubchem.ncbi.nlm.nih.gov/compound/Benzotrichloride
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZOTRICHLORIDE-CASNO-98-07-01903-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/98077.htm
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.sigmaaldrich.com/US/en/sds/aldrich/147893
https://www.fishersci.com/store/msds?partNumber=AC164530050&productDescription=ALPHA+ALPHA+ALPHA+TRICHLOR+5ML&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/msds/98-07-7.html
https://www.benchchem.com/product/b165768#personal-protective-equipment-for-handling-benzotrichloride
https://www.benchchem.com/product/b165768#personal-protective-equipment-for-handling-benzotrichloride
https://www.benchchem.com/product/b165768#personal-protective-equipment-for-handling-benzotrichloride
https://www.benchchem.com/product/b165768#personal-protective-equipment-for-handling-benzotrichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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